Cas no 79574-71-3 (Methanone, (2-fluoro-3-pyridinyl)phenyl-)
79574-71-3 structure
Product Name:Methanone, (2-fluoro-3-pyridinyl)phenyl-
CAS No:79574-71-3
MF:C12H8FNO
MW:201.196426391602
CID:1797428
PubChem ID:12711123
Update Time:2025-04-21
Methanone, (2-fluoro-3-pyridinyl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (2-fluoro-3-pyridinyl)phenyl-
- 2-fluoropyridin-3-yl(phenyl)ketone
- DJXDIPQSHGPDAG-UHFFFAOYSA-N
- 79574-71-3
- 3-Benzoyl-2-fluoropyridine
- SCHEMBL5653339
- DTXSID001286932
- (2-Fluoro-3-pyridinyl)phenylmethanone
-
- Inchi： 1S/C12H8FNO/c13-12-10(7-4-8-14-12)11(15)9-5-2-1-3-6-9/h1-8H
- InChI Key： DJXDIPQSHGPDAG-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CN=1)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 201.05900
- Monoisotopic Mass: 201.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96000
- LogP: 2.45170
Methanone, (2-fluoro-3-pyridinyl)phenyl- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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